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Compound of Interest

Compound Name: 5,8,11-Trioxa-2-azatridecan-13-ol

Cat. No.: B608006 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5,8,11-Trioxa-2-azatridecan-13-ol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

5,8,11-Trioxa-2-azatridecan-13-ol. It is intended for use by qualified professionals. The

toxicological properties of this compound have not been fully investigated.[1] All personnel

should be adequately trained in the safe handling of chemicals and should use this information

in conjunction with established laboratory safety protocols.

Introduction
5,8,11-Trioxa-2-azatridecan-13-ol, also known as Hydroxy-PEG3-methylamine, is a chemical

compound with the CAS Number 90430-59-4 and the molecular formula C9H21NO4.[2][3] Its

structure features a hydrophilic polyethylene glycol (PEG) spacer, a terminal hydroxyl group,

and a methylamine group.[2] This combination of functional groups makes it a versatile building

block in various applications, including:

Pharmaceutical Synthesis: Used as an intermediate in the development of new drug

compounds to improve properties like solubility and stability.[2]

Drug Delivery Systems: Incorporated into drug delivery systems to enhance the

bioavailability and therapeutic efficacy of active pharmaceutical ingredients.[2]
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Chemical Synthesis: Employed as a precursor in the synthesis of polymers, surfactants, and

other specialty chemicals.[2]

Given its application in research and development, a thorough understanding of its safety and

handling is crucial.

Chemical and Physical Properties
Comprehensive experimental data on the physical properties of 5,8,11-Trioxa-2-azatridecan-
13-ol is limited. The following table summarizes the available information.

Property Value Source

CAS Number 90430-59-4 [2][3]

Molecular Formula C9H21NO4 [2][3]

Molecular Weight 207.27 g/mol [2]

Appearance Data not available

Melting Point Data not available [2]

Boiling Point Data not available [2]

Density Data not available [2]

Flash Point Data not available [2]

Solubility

The hydrophilic PEG spacer

enhances solubility in aqueous

media.[2]

Toxicological Information
Specific toxicological data for 5,8,11-Trioxa-2-azatridecan-13-ol is not available in the

provided search results. A safety data sheet for a related compound, 5,8,11-Trioxa-2-

azatridecanedioic acid 1-(1,1-dimethylethyl) ester, states that its chemical, physical, and

toxicological properties have not been thoroughly investigated.[1] Another related compound's

safety data suggests potential hazards such as being corrosive to metals, causing severe skin

burns and eye damage, and being harmful to aquatic life.
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Given the lack of specific data, it is prudent to handle 5,8,11-Trioxa-2-azatridecan-13-ol as a

potentially hazardous substance.

Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation
No data available. Assume it may cause skin

irritation based on data for related compounds.

Serious Eye Damage/Irritation

No data available. Assume it may cause serious

eye irritation or damage based on data for

related compounds.

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity

No data available. No component of a related

product is identified as a probable, possible, or

confirmed human carcinogen by IARC at levels

greater than or equal to 0.1%.[1]

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)
No data available. A related compound may

cause respiratory irritation.[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Hazard Identification and Precautionary Measures
Based on the safety data for related compounds, the following general GHS-style

precautionary statements should be considered.
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Hazard Class Precautionary Statements

Health Hazards

P264: Wash skin thoroughly after handling.[4]

P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.[4] P301

+ P330 + P331: IF SWALLOWED: Rinse mouth.

Do NOT induce vomiting. P302 + P352: IF ON

SKIN: Wash with plenty of water.[4] P304 +

P340: IF INHALED: Remove person to fresh air

and keep comfortable for breathing.[4] P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[4] P319: Get medical help if you feel

unwell.[4]

Environmental Hazards P273: Avoid release to the environment.

Physical Hazards P234: Keep only in original container.

Experimental Protocols and Handling Procedures
Due to the lack of specific experimental protocols for safety assessment, a general workflow for

handling chemicals of unknown toxicity should be followed.
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General Workflow for Handling Chemicals with Unknown Toxicity
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Caption: General workflow for handling chemicals with unknown toxicity.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[1]

Skin Protection: Handle with gloves.[1] Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.[1] Dispose of contaminated gloves after use

in accordance with applicable laws and good laboratory practices.[1] Wear protective

clothing.

Respiratory Protection: If handling outside of a ventilated enclosure or if aerosols may be

generated, use a NIOSH-approved respirator.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.

First Aid Measures
General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[1]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

Storage and Disposal
Storage
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Store locked up.[4]

Keep in a cool drum.[3]

Disposal
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations.[4]

Do not let the product enter drains.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Special Hazards: Forms explosive mixtures with air on intense heating. Hazardous

combustion gases or vapors may develop in the event of a fire.

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Logical Relationship for Safety Assessment
The following diagram illustrates the logical flow for assessing and mitigating risks associated

with handling 5,8,11-Trioxa-2-azatridecan-13-ol.
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Risk Assessment and Mitigation Logic
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Caption: Risk assessment and mitigation logic for handling the compound.

Conclusion
While 5,8,11-Trioxa-2-azatridecan-13-ol is a valuable compound in research and

development, the lack of comprehensive safety and toxicological data necessitates a cautious

approach to its handling. All users must adhere to strict safety protocols, utilize appropriate

personal protective equipment and engineering controls, and be prepared to respond to
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accidental exposures. Further investigation into the toxicological properties of this compound is

warranted to establish a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. capotchem.com [capotchem.com]

2. Cas 90430-59-4,5,8,11-Trioxa-2-azatridecan-13-ol | lookchem [lookchem.com]

3. 5,8,11-Trioxa-2-azatridecan-13-ol, CasNo.90430-59-4 weifang yangxu group co.,ltd China
(Mainland) [yangxulaobao.lookchem.com]

4. echemi.com [echemi.com]

To cite this document: BenchChem. [5,8,11-Trioxa-2-azatridecan-13-ol safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608006#5-8-11-trioxa-2-azatridecan-13-ol-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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